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Compound of Interest

Compound Name: VD3-d6

CAS No.: 118584-54-6

Cat. No.: B560042

Get Quote

An In-depth Exploration of Deuterated Vitamin D3 and its Pivotal Role in Vitamin D Analysis

Vitamin D3-d6 (VD3-d6), a stable isotope-labeled form of Vitamin D3, has emerged as an

indispensable tool in the precise quantification of Vitamin D and its metabolites in various

biological matrices. This technical guide provides a comprehensive overview of the chemical

properties, synthesis, and applications of VD3-d6, with a particular focus on its use as an

internal standard in mass spectrometry-based assays. This document is intended for

researchers, scientists, and drug development professionals engaged in Vitamin D research

and analysis.

Core Chemical Properties of VD3-d6
VD3-d6, also known as Vitamin D3-26,26,26,27,27,27-d6 or Cholecalciferol-d6, is chemically

identical to Vitamin D3, with the exception of six hydrogen atoms on the side chain being

replaced by deuterium atoms.[1] This isotopic labeling minimally alters the molecule's biological

activity while providing a distinct mass shift, making it an ideal internal standard for mass

spectrometry.[1]
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Below is a summary of the key chemical and physical properties of VD3-d6. It is important to

note that while some physical properties like melting and boiling points are not readily available

for the deuterated form, the values for the non-deuterated Vitamin D3 are provided for

reference, as they are expected to be very similar.

Property Value Source

Chemical Formula C₂₇H₃₈D₆O [1]

Molecular Weight 390.68 g/mol [1]

Monoisotopic Mass 390.3775 g/mol N/A

CAS Number 118584-54-6 [2]

Appearance
White solid/Fine colorless

crystals
[3][4]

Melting Point 83-86 °C (for Vitamin D3) [5][6]

Boiling Point
451.27°C (rough estimate for

Vitamin D3)
[6]

Solubility

Practically insoluble in water;

freely soluble in ethanol,

DMSO, and

dimethylformamide. Soluble in

fatty oils.

[5][7][8][9]

Storage Conditions

Store at -20°C to -80°C,

protected from light.[2][10]

Unstable in solution; freshly

prepared solutions are

recommended.[10]

N/A

Stability
Sensitive to air, heat, and light.

[5]
N/A

Synthesis of VD3-d6: A Methodological Overview
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The synthesis of VD3-d6 typically involves the introduction of deuterium atoms at the C26 and

C27 positions of the Vitamin D3 side chain. A common and effective method utilizes a Grignard

reaction with a deuterated reagent.

Experimental Protocol: Synthesis of VD3-d6 via
Grignard Reaction
This protocol is a generalized representation based on synthetic strategies for deuterated

Vitamin D metabolites.[11][12]

Materials:

A suitable Vitamin D precursor with a ketone or ester group at the C25 position (e.g., 25-

keto-27-nor-vitamin D derivative).

Deuterated methylmagnesium bromide (CD₃MgBr) solution in a suitable solvent (e.g., THF).

Anhydrous solvents (e.g., THF, diethyl ether).

Reagents for work-up and purification (e.g., saturated ammonium chloride solution, organic

solvents for extraction, silica gel for chromatography).

Procedure:

Preparation of the Reaction: Under an inert atmosphere (e.g., argon or nitrogen), dissolve

the Vitamin D precursor in an anhydrous solvent.

Grignard Reaction: Cool the solution to a low temperature (e.g., -78 °C or 0 °C) and slowly

add the deuterated methylmagnesium bromide solution.

Reaction Monitoring: Stir the reaction mixture at the low temperature and allow it to slowly

warm to room temperature. Monitor the progress of the reaction using a suitable analytical

technique (e.g., TLC or LC-MS).

Quenching the Reaction: Once the reaction is complete, carefully quench the reaction by

adding a saturated aqueous solution of ammonium chloride.
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Extraction: Extract the product with an organic solvent (e.g., ethyl acetate or diethyl ether).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. Purify the crude product using column

chromatography on silica gel to obtain pure VD3-d6.

Diagram of the generalized synthesis workflow:

Generalized Synthesis Workflow for VD3-d6
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Caption: Generalized workflow for the synthesis of VD3-d6.

Application in Quantitative Analysis: The Gold
Standard Internal Standard
The primary and most critical application of VD3-d6 is as an internal standard in the

quantification of Vitamin D3 and its metabolites by liquid chromatography-tandem mass

spectrometry (LC-MS/MS).[10][13][14] The use of a stable isotope-labeled internal standard is

crucial for correcting for variations in sample preparation, injection volume, and ionization

efficiency, thereby ensuring high accuracy and precision in the analytical results.[15]

Experimental Protocol: Quantification of Vitamin D3 in
Human Serum using VD3-d6 by LC-MS/MS
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This protocol outlines a general procedure for the analysis of Vitamin D3 in human serum.

Materials:

Human serum samples, calibrators, and quality control samples.

VD3-d6 internal standard solution of a known concentration.

Protein precipitation solvent (e.g., acetonitrile or methanol).

Extraction solvent (e.g., hexane or methyl tert-butyl ether).

LC-MS/MS system with a suitable column (e.g., C18).

Mobile phases (e.g., water with formic acid and methanol with formic acid).

Procedure:

Sample Preparation:

To a known volume of serum, add the VD3-d6 internal standard solution.

Perform protein precipitation by adding a protein precipitation solvent and vortexing.

Centrifuge the sample to pellet the precipitated proteins.

Perform liquid-liquid extraction of the supernatant with an extraction solvent.

Evaporate the organic layer to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase.

LC-MS/MS Analysis:

Inject the reconstituted sample onto the LC-MS/MS system.

Separate the analyte (Vitamin D3) from other matrix components using a suitable

chromatographic gradient.
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Detect and quantify Vitamin D3 and VD3-d6 using multiple reaction monitoring (MRM)

mode.

Data Analysis:

Calculate the peak area ratio of the analyte to the internal standard.

Construct a calibration curve using the peak area ratios of the calibrators.

Determine the concentration of Vitamin D3 in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Diagram of the analytical workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b560042/docs?utm_src=pdf-body#unveiling-vd3-d6-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Workflow for Vitamin D3 Quantification
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Caption: Workflow for quantifying Vitamin D3 using VD3-d6.
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Vitamin D Signaling Pathway
VD3-d6, being biologically similar to Vitamin D3, is expected to follow the same metabolic and

signaling pathways. Vitamin D3 itself is biologically inactive and requires two hydroxylation

steps to become the active hormone, 1,25-dihydroxyvitamin D3 (Calcitriol). This active form

then binds to the Vitamin D receptor (VDR) to regulate gene expression.

Diagram of the Vitamin D metabolic and signaling pathway:
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Vitamin D Metabolic and Signaling Pathway
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Caption: Vitamin D metabolic and signaling pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b560042/docs?utm_src=pdf-body-img#unveiling-vd3-d6-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
VD3-d6 is a vital tool for researchers in the field of Vitamin D analysis. Its well-defined chemical

properties and its role as a stable isotope-labeled internal standard make it indispensable for

accurate and precise quantification of Vitamin D3 and its metabolites using LC-MS/MS. The

methodologies outlined in this guide provide a framework for the synthesis and application of

VD3-d6 in a research setting, empowering scientists to conduct high-quality studies on the role

of Vitamin D in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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